Cas no 105875-31-8 (1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester)

1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester structure
105875-31-8 structure
Product Name:1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester
CAS No:105875-31-8
MF:C12H19NO3
MW:225.284163713455
CID:1162172
Update Time:2024-07-26

1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester
    • Inchi: 1S/C12H19NO3/c1-3-5-6-10-9-11(14)7-8-13(10)12(15)16-4-2/h7-8,10H,3-6,9H2,1-2H3
    • InChI Key: KBXLFDUYZBRVGP-UHFFFAOYSA-N
    • SMILES: C1(CCCC)N(C(OCC)=O)C=CC(=O)C1

Computed Properties

  • Exact Mass: 225.13657

Experimental Properties

  • Density: 1.062±0.06 g/cm3(Predicted)
  • Boiling Point: 325.0±35.0 °C(Predicted)
  • PSA: 46.61
  • pka: -3.47±0.40(Predicted)
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